4-((4-fluorophenyl)sulfonyl)-N-(3-morpholinopropyl)-2-phenyloxazol-5-amine

• IUPAC Name: 4-(4-fluorophenyl)sulfonyl-N-(3-morpholin-4-ylpropyl)-2-phenyl-1,3-oxazol-5-amine
• InChI: InChI=1S/C22H24FN3O4S/c23-18-7-9-19(10-8-18)31(27,28)22-21(24-11-4-12-26-13-15-29-16-14-26)30-20(25-22)17-5-2-1-3-6-17/h1-3,5-10,24H,4,11-16H2
• InChI Key: HHVHCJGQMIOSBE-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCCNC2=C(N=C(O2)C3=CC=CC=C3)S(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C22H24FN3O4S
• Molecular Weight: 445.5 g/mol

Description

Chemical Reactions Analysis

Again, specific information on the chemical reactions involving FSPP is not available. But, the use of organoboron compounds, including boronic esters, in various chemical transformations is well-documented.

Scientific Research Applications

Antimicrobial Activity

Research into the synthesis and antimicrobial activity of sulfonamides and carbamates derived from 3-fluoro-4-morpholinoaniline, an intermediate of the antibiotic drug linezolid, demonstrates significant antimicrobial potency. This precursor, through various chemical reactions, leads to the creation of new sulfonamides and carbamates showing potent antimicrobial activity against several bacterial strains and fungi, with some compounds exhibiting promising activity at low minimum inhibitory concentrations (MICs). Molecular docking studies further support the potential of these derivatives as antimicrobial agents, revealing good binding affinities to the active enzyme site of topoisomerase II gyrase A, a key bacterial enzyme (Janakiramudu et al., 2017).

Fluorescent Molecular Probes

The development of fluorescent solvatochromic dyes based on 2,5-diphenyloxazoles, including derivatives with sulfonyl groups, has been explored for their potential as ultra-sensitive fluorescent molecular probes. These compounds exhibit strong solvent-dependent fluorescence, which can be correlated with empirical solvent polarity parameters. The unique fluorescence-environment dependence, along with long emission wavelengths, high fluorescence quantum yields, and large Stokes shifts, positions these derivatives as promising tools for studying biological events and processes, thanks to their intramolecular charge transfer properties (Diwu et al., 1997).

Antitumor Activity

Another area of application is in antitumor activity, where compounds like 3-amino-N-(5-fluoro-2-methylphenyl)-4-morpholino-1H-indazole-1-carboxamide, synthesized through related chemical pathways, have shown inhibitory effects on the proliferation of cancer cell lines. Such studies provide a foundation for further investigation into the therapeutic potential of these compounds in oncology, highlighting the importance of structural and molecular design in the development of new anticancer drugs (Hao et al., 2017).